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Compound of Interest

Compound Name: DC_517

Cat. No.: B1669874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DC_517 is a potent and selective non-nucleoside inhibitor of DNA methyltransferase 1

(DNMT1), a key enzyme in the regulation of DNA methylation.[1][2] With an IC50 of 1.7 µM and

a Kd of 0.91 µM for DNMT1, DC_517 serves as a valuable tool for studying the role of DNA

methylation in various biological processes, including cancer development.[1][2][3] It has been

shown to inhibit the proliferation of cancer cell lines such as HCT116 (human colon cancer)

and Capan-1 (human pancreatic adenocarcinoma) and to induce apoptosis.[1][3] Proper

preparation of a stock solution is the first critical step for accurate and reproducible

experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing

DC_517 stock solutions due to its high solubilizing capacity for this compound.

Data Presentation
Physicochemical Properties of DC_517

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1669874?utm_src=pdf-interest
https://www.benchchem.com/product/b1669874?utm_src=pdf-body
https://www.invivochem.com/dc_517.html
https://www.abmole.com/products/dc-517.html
https://www.benchchem.com/product/b1669874?utm_src=pdf-body
https://www.invivochem.com/dc_517.html
https://www.abmole.com/products/dc-517.html
https://www.medchemexpress.com/DC_517.html
https://www.invivochem.com/dc_517.html
https://www.medchemexpress.com/DC_517.html
https://www.benchchem.com/product/b1669874?utm_src=pdf-body
https://www.benchchem.com/product/b1669874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C33H35N3O2 [1]

Molecular Weight 505.66 g/mol [1]

CAS Number 500017-70-9 [1]

Appearance White to off-white solid powder [1]

Purity ≥98% [1]

Solubility of DC_517
Solvent Solubility Reference

DMSO ≥ 50 mg/mL (~98.88 mM) [1][3]

Biological Activity of DC_517
Target Metric Value Reference

DNMT1 IC50 1.7 µM [1][2][3]

DNMT1 Kd 0.91 µM [1][2][3]

Experimental Protocols
Materials and Equipment

DC_517 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO), ≥99.7% purity

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer
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Optional: Sonicator water bath

Personal Protective Equipment (PPE): chemical-resistant gloves (butyl rubber or neoprene

recommended), safety goggles, and a lab coat.[4]

Safety Precautions for Handling DMSO
DMSO is an excellent solvent that can readily penetrate the skin and may carry dissolved

substances with it.[4][5] Therefore, it is crucial to handle it with care in a well-ventilated area,

preferably within a fume hood.[4][6] Always wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.[4][7] Avoid direct contact with skin and eyes. In case of

contact, rinse the affected area thoroughly with water.[7][8] Consult the Safety Data Sheet

(SDS) for DMSO for complete safety information.[5][6][8]

Protocol for Preparing a 50 mM DC_517 Stock Solution
in DMSO
This protocol describes the preparation of a 50 mM stock solution of DC_517 in DMSO. The

concentration can be adjusted based on experimental needs.

Preparation:

Bring the DC_517 powder and DMSO to room temperature before use. DMSO is

hygroscopic, meaning it readily absorbs moisture from the air, so it is crucial to keep the

container tightly sealed when not in use.[9][10] For best results, use a fresh, unopened

bottle of anhydrous DMSO or DMSO that has been properly stored over molecular sieves.

Weighing DC_517:

On a calibrated analytical balance, carefully weigh the desired amount of DC_517 powder.

For example, to prepare 1 mL of a 50 mM stock solution, you will need:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.050 mol/L x 0.001 L x 505.66 g/mol x 1000 mg/g = 25.28 mg

Transfer the weighed powder into a sterile microcentrifuge tube or an amber glass vial.
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Dissolving in DMSO:

Using a calibrated micropipette, add the calculated volume of DMSO to the vial containing

the DC_517 powder. For the example above, add 1 mL of DMSO.

Tightly cap the vial and vortex the solution until the DC_517 powder is completely

dissolved. A clear solution should be obtained.

If the compound does not dissolve readily, gentle warming in a 37°C water bath or brief

sonication can be used to aid dissolution.[3]

Storage of Stock Solution:

Once the DC_517 is fully dissolved, it is recommended to aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.[11][12] This prevents

contamination and degradation from repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (for up to 6 months or longer).[1][12] Properly stored, the DMSO stock solution

can be stable for up to two years at -80°C.[3]

Preparation of Working Solutions
To prepare a working solution for your experiment, thaw an aliquot of the DC_517 stock

solution at room temperature. Dilute the stock solution to the desired final concentration using

the appropriate cell culture medium or buffer. It is important to ensure that the final

concentration of DMSO in the working solution is low (typically <0.5%) to avoid solvent-induced

toxicity to cells.[12]
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Caption: Mechanism of action of DC_517 as a DNMT1 inhibitor.
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Caption: Workflow for preparing DC_517 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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